3-Ethoxy-4-hydroxybenzaldehyde;2-methylpropanoic acid

• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 3-ethoxy-4-hydroxybenzaldehyde;2-methylpropanoic acid
• InChI: InChI=1S/C9H10O3.C4H8O2/c1-2-12-9-5-7(6-10)3-4-8(9)11;1-3(2)4(5)6/h3-6,11H,2H2,1H3;3H,1-2H3,(H,5,6)
• InChI Key: RWLGWACAEOZMIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)O.CC(C)C(=O)O

Description

3-Ethoxy-4-hydroxybenzaldehyde;2-methylpropanoic acid is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

166 g of ethylvanillin are introduced into a 500 ml three-neck flask fitted with a 30 cm packed column and melted, and 189.6 g of isobutyric anhydride are added at a maximum temperature of 100° C. The reaction is only slightly exothermic. When addition is complete, the isobutyric acid can firstly be distilled off at a still temperature of 120° C. and 150 mbar, and iso-butyric acid and excess anhydride can finally be distilled at up to 130° C. and 20 mbar. The system is allowed to cool to 90° C., 500 ml of isopropanol are added and crystallization takes place upon further stirring and cooling to 7° C. The crystals are filtered off with suction, washed twice with 60 ml of cold isopropanol and dried, giving 182 g of ethylvanillin isobutyrate. Repeated crystallization from the mother liquor produces another 22.8 g of ethylvanillin isobutyrate.

Synthesis routes and methods II

Procedure details

166 g (1 mol) of ethylvanillin and 160 g (1.33 mol) of N,N-dimethylbenzylamine are introduced into 800 ml of tert-butyl methyl ether in a stirred apparatus with the exclusion of moisture. 128 g (1.2 mol) of isobutyroyl chloride are added over the course of 1.5 h, during which the reaction temperature rises to about 38° C. The reaction mixture is stirred overnight at room temperature and then poured into about 1 l of water. The organic phase is separated off, washed with hydrochloric acid, 5% sodium hydroxide solution and water, dried and evaporated, giving a residue of 238 g of crude ethylvanillin isobutyrate, which is recrystallized from 240 ml of isopropanol. Yield 215 g of ethylvanillin isobutyrate; m.p. 57° C.